3-[(2-Amino-1,3-thiazol-5-yl)methyl]benzonitrile;hydrochloride

• IUPAC Name: 3-[(2-amino-1,3-thiazol-5-yl)methyl]benzonitrile;hydrochloride
• InChI: InChI=1S/C11H9N3S.ClH/c12-6-9-3-1-2-8(4-9)5-10-7-14-11(13)15-10;/h1-4,7H,5H2,(H2,13,14);1H
• InChI Key: KIXKAVGXWNHCOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C#N)CC2=CN=C(S2)N.Cl
• Molecular Formula: C11H10ClN3S
• Molecular Weight: 251.74 g/mol
• CAS No.: 2253640-32-1

Description

“3-[(2-Amino-1,3-thiazol-5-yl)methyl]benzonitrile;hydrochloride” is a chemical compound with the CAS Number: 2253640-32-1. It has a molecular weight of 251.74. This compound is in the form of a powder and is stored at room temperature.

Molecular Structure Analysis

The molecular formula of “this compound” is C11H9N3S. The thiazole ring in this compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 251.74.

Mechanism of Action

A-769662 activates 3-[(2-Amino-1,3-thiazol-5-yl)methyl]benzonitrile;hydrochloride by binding to the γ-subunit of the enzyme. This leads to conformational changes that increase the activity of the kinase domain, resulting in the phosphorylation of downstream targets involved in glucose and lipid metabolism. A-769662 has also been shown to inhibit de novo lipogenesis and promote fatty acid oxidation in liver cells.
Biochemical and Physiological Effects
A-769662 has been shown to have a number of biochemical and physiological effects. It has been shown to increase glucose uptake and insulin sensitivity in skeletal muscle cells and adipocytes. A-769662 has also been shown to reduce body weight and improve glucose homeostasis in animal models of obesity and diabetes. Additionally, A-769662 has been shown to inhibit de novo lipogenesis and promote fatty acid oxidation in liver cells.

Advantages and Limitations for Lab Experiments

A-769662 has several advantages for lab experiments. It is a small molecule that can be easily synthesized and has good solubility in aqueous solutions. It is also highly specific for 3-[(2-Amino-1,3-thiazol-5-yl)methyl]benzonitrile;hydrochloride and does not activate other kinases. However, A-769662 has some limitations. It can be toxic at high concentrations and has a short half-life in vivo.

Future Directions

There are several future directions for research on A-769662. One area of research is the development of more potent and selective activators of 3-[(2-Amino-1,3-thiazol-5-yl)methyl]benzonitrile;hydrochloride. Another area is the investigation of the effects of A-769662 on other metabolic pathways, such as the regulation of autophagy and mitochondrial function. Additionally, the potential therapeutic applications of A-769662 in cancer and neurodegenerative diseases warrant further investigation.

Synthesis Methods

A-769662 can be synthesized using a multi-step process. The first step involves the reaction of 2-chloro-5-nitrobenzonitrile with 2-aminothiazole in the presence of a base to form 3-(2-nitrobenzylthio)-2-aminothiazole. The nitro group is then reduced to an amino group using hydrogen gas and a palladium catalyst. The resulting compound is then treated with formaldehyde and sodium cyanoborohydride to form A-769662.

Scientific Research Applications

A-769662 has been extensively studied for its potential therapeutic applications in metabolic disorders such as diabetes, obesity, and cancer. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells and adipocytes. A-769662 has also been shown to reduce body weight and improve glucose homeostasis in animal models of obesity and diabetes.

Safety and Hazards

This compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.